Cas no 1806172-71-3 (Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806172-71-3
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4814158
• Update Time: 2025-06-11

Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9F3INO3/c1-3-17-9(16)6-4-5(2)7(8(14)15-6)18-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： COPVXRJYRZCJSN-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=CC(C(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Analysis of Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806172-71-3)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806172-71-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and functional groups such as iodo, trifluoromethoxy, and ester, serves as a critical building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for fluorinated compounds and heterocyclic derivatives.

The molecular structure of Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate features a pyridine ring substituted with an iodo group at the 2-position, a methyl group at the 4-position, and a trifluoromethoxy moiety at the 3-position. The 6-position is esterified with an ethyl carboxylate group, enhancing its reactivity in cross-coupling reactions. This configuration makes it a valuable precursor for Suzuki-Miyaura, Negishi, and Sonogashira couplings, which are pivotal in constructing complex molecules for pharmaceuticals and functional materials.

Recent trends in chemical research highlight the importance of fluorinated pyridines, as they often exhibit improved metabolic stability and bioavailability in drug candidates. The trifluoromethoxy group in Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate is particularly noteworthy, as it mimics the electronic effects of a methoxy group while offering enhanced lipophilicity and resistance to oxidative degradation. These attributes are highly sought after in the development of CNS-targeting drugs and agrochemicals, where stability under physiological or environmental conditions is paramount.

From a synthetic perspective, the iodo substituent in this compound provides a strategic handle for further functionalization. Iodinated aromatics are widely used in palladium-catalyzed reactions, enabling the introduction of diverse aryl, alkyl, or alkynyl groups. This flexibility aligns with the pharmaceutical industry's need for structure-activity relationship (SAR) studies and lead optimization. Moreover, the ethyl carboxylate group can be hydrolyzed to a carboxylic acid or reduced to an alcohol, offering additional pathways for derivatization.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly protocols for handling halogenated intermediates like Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate. Topics such as catalyst recycling, solvent-free reactions, and microwave-assisted synthesis are gaining traction, reflecting the broader shift toward minimizing waste and energy consumption. These advancements are particularly relevant given the compound's potential scalability in industrial settings.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The pyridine scaffold is a common motif in E3 ligase ligands, and the functional groups in this molecule could be leveraged to design bifunctional degraders. This application resonates with the booming field of precision medicine, where small molecules are engineered to selectively eliminate disease-causing proteins.

Analytical characterization of Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate typically involves techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound's identity and quality, which are critical for reproducible research outcomes. The growing adoption of machine learning in chemical analysis also opens new avenues for predicting the properties and reactivity of such molecules, further accelerating discovery workflows.

In summary, Ethyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806172-71-3) represents a multifaceted tool in modern chemistry. Its structural features cater to diverse applications, from medicinal chemistry to materials science, while its synthetic versatility aligns with contemporary demands for efficiency and sustainability. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is poised to grow.